Cas no 97659-43-3 (Acacia senegal, ext.)

• Product Name: Acacia senegal, ext.
• CAS No: 97659-43-3
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 1989366
• PubChem ID: 14109413
• Update Time: 2024-03-01

Acacia senegal, ext. Chemical and Physical Properties

Names and Identifiers

• Acacia senegal, ext.
• Acacia senegal Willd. (Mimosaceae), extract
• 17-acetyl-3,7-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione
• 3b,7b-Dihydroxy-22,23,24,25,26,27-hexanorlanost-8-ene-11,15,20-trione
• 97659-43-3
• 3b,7b-Dihydroxy-4,4,14-trimethyl-5a-pregn-8-ene-11,15,20-trione, 9CI

• Inchi： 1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3
• InChI Key： NKQOQQOOZLPVEV-UHFFFAOYSA-N
• SMILES： OC1CC2C(C)(C)C(CCC2(C)C2C(CC3(C)C(C(C)=O)CC(C3(C)C=21)=O)=O)O

Computed Properties

• Exact Mass: 402.24062418g/mol
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids